Cas no 186454-69-3 (Furo2,3-Dpyrimidin-4(3H)-one)

• Product Name: Furo2,3-Dpyrimidin-4(3H)-one
• CAS No: 186454-69-3
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD18834319
• CID: 114817
• PubChem ID: 18919058
• Update Time: 2025-08-05

Furo2,3-Dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-d]pyrimidin-4(3H)-one
• 3H-furo[2,3-d]pyrimidin-4-one
• AG-E-35658
• CTK0H1322
• CTK8H3806
• furo[2,3-d]pyrimidin-4(1h)-one
• SureCN2976500
• SureCN7016170
• Furo[2,3-d]pyrimidin-4(1H)-one (9CI)
• 186454-69-3
• AKOS006380675
• SCHEMBL10435709
• DTXSID40596472
• MFCD18834319
• Furo [2,3-d]pyrimidin-4-ol
• Furo[2,3-d]pyrimidin-4(1H)-one(9CI)
• AS-36146
• furo[2,3-d]pyrimidin-4-one
• SCHEMBL2976500
• CS-0171536
• DB-265106
• 3H,4H-furo[2,3-d]pyrimidin-4-one
• Furo2,3-Dpyrimidin-4(3H)-one

• MDL： MFCD18834319
• Inchi： 1S/C6H4N2O2/c9-5-4-1-2-10-6(4)8-3-7-5/h1-3H,(H,7,8,9)
• InChI Key： GBRNPUKAAYSNOS-UHFFFAOYSA-N
• SMILES： O1C=CC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 136.02732
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 54.6

Furo2,3-Dpyrimidin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furo[2,3-d]pyrimidines

Additional information on Furo2,3-Dpyrimidin-4(3H)-one

Introduction to Furo2,3-Dpyrimidin-4(3H)-one (CAS No. 186454-69-3)

Furo2,3-Dpyrimidin-4(3H)-one, with the chemical formula CAS No. 186454-69-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the pyrimidine class, characterized by its fused furan and pyrimidine rings, which endow it with unique electronic and steric properties. The structural motif of Furo2,3-Dpyrimidin-4(3H)-one has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

The compound's molecular structure consists of a furan ring connected to a pyrimidine ring, with a carbonyl group at the 4-position and a hydroxyl group at the 3-position. This arrangement creates a versatile scaffold that can be modified through various chemical reactions, making it an attractive candidate for designing novel bioactive molecules. The presence of both oxygen and nitrogen atoms in its structure allows for multiple hydrogen bonding interactions, which is crucial for its binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of Furo2,3-Dpyrimidin-4(3H)-one. Researchers have been investigating its potential as an intermediate in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The fused ring system provides a rigid framework that can be fine-tuned to optimize interactions with biological receptors. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of Furo2,3-Dpyrimidin-4(3H)-one is its role in developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By designing analogs of this compound that target specific kinase domains, researchers aim to develop more effective therapeutic strategies. Preliminary studies have demonstrated that certain modifications of the furan-pyrimidine core can enhance binding affinity and selectivity towards particular kinases.

The synthesis of Furo2,3-Dpyrimidin-4(3H)-one involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between furfural derivatives and urea or thiourea derivatives, followed by cyclization steps to form the pyrimidine ring. Advances in synthetic methodologies have enabled the preparation of increasingly complex derivatives with tailored properties.

The pharmacokinetic profile of Furo2,3-Dpyrimidin-4(3H)-one and its derivatives is another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for optimizing their therapeutic efficacy. Computational modeling techniques have been employed to predict the behavior of these molecules in biological systems, aiding in the design of more effective drug candidates.

In conclusion, Furo2,3-Dpyrimidin-4(3H)-one (CAS No. 186454-69-3) represents a promising scaffold for pharmaceutical development. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.